(4-Chlorophenyl)(1-methyl-1H-1,2,3-triazol-5-yl)methanone

• Molecular Formula: C10H8ClN3O
• Molecular Weight: 221.64 g/mol
• IUPAC Name: (4-chlorophenyl)-(3-methyltriazol-4-yl)methanone
• InChI: InChI=1S/C10H8ClN3O/c1-14-9(6-12-13-14)10(15)7-2-4-8(11)5-3-7/h2-6H,1H3
• InChI Key: YWVFAPUATUZEHZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=N1)C(=O)C2=CC=C(C=C2)Cl

Description

(4-Chlorophenyl)(1-methyl-1H-1,2,3-triazol-5-yl)methanone is a useful research compound. Its molecular formula is C10H8ClN3O and its molecular weight is 221.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Similar to the procedure described in J. Am. Chem. Soc. 1991, 7277, a flask containing Dess-Martin reagent (1.50 g, 3.54 mmol) in DCM (30 mL) was cooled to 0° C. and then a solution of (4-chlorophenyl)(1-methyl-1H-1,2,3-triazol-5-yl)methanol (500 mg, 2.24 mmol, Intermediate 42, step b) in 10 mL of DCM was added. After 5 min, the ice bath was removed and the mixture was allowed to stir at room temperature for 45 min, at which time TLC (20% EtOAc-DCM) indicated the reaction was complete. The mixture was quenched with a saturated NaHCO3 solution and 2 mL of 1 N NaOH and the aqueous portion (pH ˜9) was extracted with DCM (3×75 mL). The combined organics were washed with brine, dried over MgSO4, filtered and concentrated to give a light amber solid. Flash chromatography on silica gel (10% EtOAc-DCM) afforded the title compound as a white solid.